Cas no 2229300-65-4 (2-chloro-6-(3-hydroxybutyl)phenol)

• Product Name: 2-chloro-6-(3-hydroxybutyl)phenol
• CAS No: 2229300-65-4
• MF: C₁₀H₁₃ClO₂
• MW: 200.662022352219
• CID: 6441130
• PubChem ID: 165637772
• Update Time: 2025-05-20

2-chloro-6-(3-hydroxybutyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(3-hydroxybutyl)phenol
• EN300-1991712
• 2229300-65-4

• Inchi： 1S/C10H13ClO2/c1-7(12)5-6-8-3-2-4-9(11)10(8)13/h2-4,7,12-13H,5-6H2,1H3
• InChI Key： DZDYRJHGDPTLDY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)CCC(C)O

Computed Properties

• Exact Mass: 200.0604073g/mol
• Monoisotopic Mass: 200.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-chloro-6-(3-hydroxybutyl)phenol

Recent Advances in the Study of 2-Chloro-6-(3-hydroxybutyl)phenol (CAS: 2229300-65-4): A Comprehensive Research Brief

The compound 2-chloro-6-(3-hydroxybutyl)phenol (CAS: 2229300-65-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The information presented herein is derived from peer-reviewed articles, patents, and industry reports published within the last two years, ensuring the relevance and accuracy of the data.

Recent studies have highlighted the synthetic pathways for 2-chloro-6-(3-hydroxybutyl)phenol, emphasizing its efficient production through catalytic hydrogenation and subsequent chlorination. The compound's structural features, including the chloro and hydroxybutyl substituents, contribute to its reactivity and interaction with biological targets. Researchers have explored its potential as an intermediate in the synthesis of more complex bioactive molecules, particularly in the development of antimicrobial and anti-inflammatory agents. The compound's ability to modulate specific enzymatic pathways has also been a focal point of investigation.

In vitro and in vivo studies have demonstrated that 2-chloro-6-(3-hydroxybutyl)phenol exhibits notable antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. Its mechanism of action appears to involve disruption of bacterial cell membranes and inhibition of key metabolic enzymes. Additionally, preliminary data suggest that the compound may possess anti-inflammatory properties, potentially mediated through the suppression of pro-inflammatory cytokines. These findings position 2-chloro-6-(3-hydroxybutyl)phenol as a promising candidate for further drug development, particularly in addressing antibiotic-resistant infections and chronic inflammatory conditions.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential toxicity. Recent pharmacokinetic studies have revealed variable bioavailability and rapid metabolism, necessitating further structural modifications or formulation strategies to enhance its therapeutic potential. Researchers are also investigating the compound's stability under various physiological conditions, as well as its potential interactions with other drugs. These studies are critical for advancing 2-chloro-6-(3-hydroxybutyl)phenol from the bench to clinical applications.

In conclusion, 2-chloro-6-(3-hydroxybutyl)phenol (CAS: 2229300-65-4) represents a versatile and bioactive molecule with significant potential in pharmaceutical research. Its dual antimicrobial and anti-inflammatory activities, coupled with its synthetic accessibility, make it a valuable scaffold for further drug discovery efforts. Future research should focus on addressing its pharmacokinetic limitations and exploring its efficacy in more complex disease models. As the scientific community continues to unravel the full spectrum of its biological activities, this compound may emerge as a key player in the development of novel therapeutic agents.